molecular formula C7H4Cl3NO2 B8588146 Methyl 4,5,6-trichloropicolinate

Methyl 4,5,6-trichloropicolinate

Cat. No.: B8588146
M. Wt: 240.5 g/mol
InChI Key: FRWLPOFCVNVPFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4,5,6-trichloropicolinate is a useful research compound. Its molecular formula is C7H4Cl3NO2 and its molecular weight is 240.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4Cl3NO2

Molecular Weight

240.5 g/mol

IUPAC Name

methyl 4,5,6-trichloropyridine-2-carboxylate

InChI

InChI=1S/C7H4Cl3NO2/c1-13-7(12)4-2-3(8)5(9)6(10)11-4/h2H,1H3

InChI Key

FRWLPOFCVNVPFU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC(=C(C(=C1)Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 5,6-dichloropyridine-2-carboxylate-N-oxide (22.0 g, 0.100 mol) and phosphorus oxychloride (15.70 mL, 0.169 mol) was heated at 70° C. for 36 hours. The solvent was removed and the residue carefully taken up into diethyl ether and water. The organic layer was washed with saturated sodium bicarbonate solution, water, brine, dried and concentrated to give methyl 4,5,6-trichloropyridine-2-carboxylate (20.0 g, 0.083 mol). 1H NMR (CDCl3): δ 8.16 (s, 1H), 4.02 (s, 3H).
Name
methyl 5,6-dichloropyridine-2-carboxylate-N-oxide
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
15.7 mL
Type
reactant
Reaction Step One

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